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Compound of Interest

Compound Name:
4-Chloro-2-nitro-1-

phenoxybenzene

CAS No.: 91-39-4

Cat. No.: B041248

Get Quote

Technical Whitepaper: Nomenclature, Properties, and Applications of 4-Chloro-2-nitro-1-
phenoxybenzene

Executive Summary This technical guide provides a comprehensive analysis of 4-Chloro-2-
nitro-1-phenoxybenzene (CAS 91-39-4), a critical intermediate in the synthesis of diphenyl

ether herbicides and pharmaceutical scaffolds.[1] Designed for researchers and drug

development professionals, this document clarifies the compound's nomenclature hierarchy,

details its physicochemical profile, and outlines field-proven synthetic methodologies. Special

emphasis is placed on the nucleophilic aromatic substitution (SNAr) mechanisms that govern

its production and downstream reactivity.

Chemical Identity & Nomenclature Systems
Accurate identification is the bedrock of chemical database management and regulatory

compliance. 4-Chloro-2-nitro-1-phenoxybenzene is a substituted diphenyl ether where the

nomenclature often varies between "ether-based" and "benzene-based" systems.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b041248#bc-rfq
https://www.benchchem.com/product/b041248/docs?utm_src=pdf-body#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.benchchem.com/product/b041248/docs?utm_src=pdf-body#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.benchchem.com/product/b041248/docs?utm_src=pdf-body#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.benchchem.com/product/b041248/docs?utm_src=pdf-body#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.bldpharm.com/products/6358-08-3.html
https://www.benchchem.com/product/b041248/docs?utm_src=pdf-body#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.bldpharm.com/products/6358-08-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Identifiers:

CAS Registry Number: 91-39-4[1][2][3][4][5][6][7][8]

Molecular Formula: C₁₂H₈ClNO₃[1][6]

Molecular Weight: 249.65 g/mol [1][6]

SMILES:C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)[O-][1]

Synonym Hierarchy Table:

Nomenclature System Name Context

IUPAC (Preferred)
4-Chloro-2-nitro-1-

phenoxybenzene

Systematic naming treating the

phenoxy group as a

substituent.[1]

Ether-Based 2-Nitro-4-chlorodiphenyl ether

Common in industrial

chemistry; emphasizes the

ether linkage.[1]

Alternative Systematic
4-Chloro-2-nitrophenyl phenyl

ether

Used in older literature and

some vendor catalogs.[1]

Inverted Numbering
1-Chloro-3-nitro-4-

phenoxybenzene

Technically valid but rarely

used; prioritizes chlorine

position 1.[1]

Trade/Catalog
p-Chloro-o-nitrophenyl phenyl

ether

Descriptive naming based on

ortho/para relationships.

Nomenclature Logic Visualization: The following diagram illustrates the structural derivation of

the name, highlighting the priority of substituents.
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Diphenyl Ether Scaffold
(Ph-O-Ph)

4-Chloro-2-nitro-1-phenoxybenzene
(CAS 91-39-4)

Scaffold

Nitro Group (-NO2)
Position 2 (Ortho to Ether)

Activation

Chloro Group (-Cl)
Position 4 (Para to Ether)

Functionalization

Click to download full resolution via product page

Figure 1: Structural nomenclature derivation showing substituent priority on the primary

benzene ring.

Physicochemical Profile
Understanding the physical state and solubility is crucial for process design. Unlike its

precursor (4-chloro-2-nitrophenol, which melts at ~87°C), the ether derivative has a significantly

lower melting point due to the loss of hydrogen bonding capability.[1]
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Property Value Technical Note

Physical State Yellow Crystalline Solid
Color deepens upon oxidation

or impurity accumulation.[1]

Melting Point 36–37 °C

Low melting point requires

careful temperature control

during storage to prevent

caking.

Boiling Point ~334.5 °C (at 760 mmHg)

High boiling point makes

distillation difficult; purification

often relies on crystallization.

LogP (Octanol/Water) ~3.8

Highly lipophilic; indicates poor

aqueous solubility and high

membrane permeability.

Solubility
Soluble in Toluene, DCM,

Acetone

Insoluble in water; requires

organic solvents for reaction

workup.

Synthesis & Reactivity[10][11]
The synthesis of 4-Chloro-2-nitro-1-phenoxybenzene is a classic example of Nucleophilic

Aromatic Substitution (SNAr).[1] The reaction exploits the electronic effects of the nitro group to

direct substitution.

Synthetic Route
Precursors: 1,4-Dichloro-2-nitrobenzene + Phenol (or Sodium Phenoxide).[1] Solvent System:

DMF, DMSO, or Toluene (with Phase Transfer Catalyst). Base: Potassium Carbonate (K₂CO₃)

or Sodium Hydroxide (NaOH).

Mechanism:

Activation: The nitro group at position 2 withdraws electron density from the ring, activating

the ortho carbon (C1) and para carbon (C4).
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Regioselectivity: While both C1 and C4 bear chlorine atoms, the C1 position is ortho to the

nitro group. In SNAr, ortho-halogens are generally more reactive than para-halogens due to

the inductive effect of the nitro group stabilizing the Meisenheimer complex intermediate.

Therefore, the phenoxide nucleophile selectively attacks C1, displacing the chlorine atom.

Experimental Protocol (General Procedure):

Charge: A reactor is charged with 1,4-dichloro-2-nitrobenzene (1.0 eq) and K₂CO₃ (1.2 eq) in

DMF.

Addition: Phenol (1.05 eq) is added slowly at room temperature.

Reaction: The mixture is heated to 80–100 °C for 4–6 hours. Monitoring by HPLC is essential

to ensure the regioisomer (4-chloro-2-nitro-1-phenoxybenzene) is the dominant product

and not the bis-phenoxy derivative.[1]

Workup: The mixture is poured into ice water. The yellow solid precipitates, is filtered, and

recrystallized from ethanol/petroleum ether.

Synthesis Workflow Visualization:

1,4-Dichloro-2-nitrobenzene
(Substrate)

Meisenheimer Complex
(Transition State) SNAr Attack (C1)

Phenol + K2CO3
(Nucleophile)

4-Chloro-2-nitro-1-phenoxybenzene
(Target) Elimination of Cl-

KCl + CO2Nitro group activates
C1 (ortho) > C4 (para)

Click to download full resolution via product page

Figure 2: Reaction pathway for the synthesis of 4-Chloro-2-nitro-1-phenoxybenzene via

SNAr.

Applications in Drug & Agrochemical Development
This compound serves as a versatile "scaffold" due to the presence of two modifiable functional

groups: the nitro group and the chlorine atom.
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1. Agrochemicals (Herbicides):

Diphenyl Ether Class: It is a structural analog and precursor to protoporphyrinogen oxidase

(PPO) inhibitor herbicides (e.g., related to Nitrofen or Bifenox). The diphenyl ether moiety is

critical for binding to the PPO enzyme active site.

Mechanism: The nitro group is often reduced to an amine or kept to maintain electron-

withdrawing character, essential for herbicidal activity.

2. Pharmaceutical Intermediates:

Reduction to Aniline: The nitro group can be selectively reduced (using Fe/HCl or H₂/Pd) to

form 2-amino-4-chlorodiphenyl ether.[1] This aniline derivative allows for further coupling

reactions (e.g., amide formation) to generate complex drug candidates.

Cross-Coupling: The chlorine atom at position 4, though less reactive than the displaced C1-

chlorine, can undergo Suzuki or Buchwald-Hartwig coupling under palladium catalysis to

introduce biaryl or amino motifs.[1]

Safety & Regulatory Considerations
Hazard Classification: Irritant (Skin/Eye). Potentially toxic by ingestion.

Handling: Due to its low melting point (36–37 °C), it may melt during transport in hot

climates. Store in a cool, dry place (<25 °C).

Regulatory: Not classified as a PBT (Persistent, Bioaccumulative, Toxic) substance under

REACH, but should be handled as a hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b041248?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/6358-08-3.html
http://www.feifanchem.com/product-2460.html
http://www.feifanchem.com/product-2460.html
https://file.bldpharm.com/static/upload/prosds/bldsds/159/SDS-BD158372.pdf
https://www.bidepharm.com/products/74672-01-8.html
https://www.guidechem.com/trade/4-chloro-2-nitrodiphenylether-id3750721.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB41033492.htm
https://www.evitachem.com/product/evt-1173617
https://www.nbinnochem.com/nitrification-products.html
https://www.nbinnochem.com/nitrification-products.html
https://www.benchchem.com/product/b041248/docs#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.benchchem.com/product/b041248/docs#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.benchchem.com/product/b041248/docs#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.benchchem.com/product/b041248/docs#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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